Cas no 1797858-14-0 (N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(ethylsulfanyl)benzamide)

• Product Name: N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(ethylsulfanyl)benzamide
• CAS No: 1797858-14-0
• MF: C₂₁H₂₁N₃O₂S
• MW: 379.475343465805
• CID: 5373231
• Update Time: 2025-05-25

N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(ethylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-2-(ethylthio)benzamide
• N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(ethylsulfanyl)benzamide

• Inchi： 1S/C21H21N3O2S/c1-2-27-18-10-6-4-8-16(18)21(25)22-17-9-5-3-7-15(17)13-19-23-20(24-26-19)14-11-12-14/h3-10,14H,2,11-13H2,1H3,(H,22,25)
• InChI Key： MWHKBYMYPSNISK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC1ON=C(C2CC2)N=1)(=O)C1=CC=CC=C1SCC

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.78±0.70(Predicted)

Additional information on N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(ethylsulfanyl)benzamide

Comprehensive Overview of N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(ethylsulfanyl)benzamide (CAS No. 1797858-14-0)

N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(ethylsulfanyl)benzamide, with the CAS number 1797858-14-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a cyclopropyl-oxadiazole moiety with a benzamide backbone, which contributes to its potential bioactivity. Researchers are particularly interested in its applications as a small-molecule inhibitor or ligand for targeting specific enzymes or receptors in drug discovery.

The compound's molecular structure includes a 1,2,4-oxadiazole ring, a heterocycle known for its stability and versatility in medicinal chemistry. The presence of the ethylsulfanyl group further enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug development. Recent studies highlight its relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine and targeted therapy.

In the context of agrochemical innovation, 1797858-14-0 has been explored for its potential as a plant growth regulator or pesticide intermediate. Its oxadiazole core is often associated with herbicidal and fungicidal properties, making it a candidate for sustainable crop protection solutions. This aligns with the growing demand for eco-friendly agrochemicals amid global concerns about food security and environmental sustainability.

From a synthetic chemistry perspective, the compound's CAS No. 1797858-14-0 serves as a key identifier for researchers sourcing high-purity materials. Its synthesis typically involves multi-step reactions, including cyclization and amide coupling, which are areas of interest for process optimization and green chemistry initiatives. Laboratories focusing on high-throughput screening often prioritize such compounds due to their structural novelty and drug-like properties.

The rise of computational chemistry and AI-driven drug design has further amplified interest in N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(ethylsulfanyl)benzamide. Molecular docking studies suggest its potential interactions with kinase targets or G-protein-coupled receptors (GPCRs), which are hot topics in oncology and immunotherapy research. These applications resonate with frequent search queries like "oxadiazole derivatives in cancer treatment" or "small molecules for neurodegenerative research."

Quality control and analytical characterization of 1797858-14-0 often involve advanced techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods ensure compliance with stringent pharmaceutical standards, addressing the industry's emphasis on reproducibility and safety. Additionally, the compound's stability under various conditions is a recurring subject in formulation studies, particularly for oral bioavailability enhancement.

As the scientific community continues to explore structure-activity relationships (SAR), N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-2-(ethylsulfanyl)benzamide remains a compelling case study. Its dual potential in human health and agricultural science positions it at the intersection of interdisciplinary research, answering pressing questions about molecular diversification and therapeutic innovation.